Cas no 92636-72-1 (2(3H)-Thiazolethione, 4-ethyl-5-propyl-)

• Product Name: 2(3H)-Thiazolethione, 4-ethyl-5-propyl-
• CAS No: 92636-72-1
• MF: C₈H₁₃NS₂
• MW: 187.325519323349
• CID: 2815566
• Update Time: 2023-08-07

2(3H)-Thiazolethione, 4-ethyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolethione, 4-ethyl-5-propyl-
• 4-Ethyl-5-propyl-1,3-thiazole-2(3H)-thione

• Inchi： 1S/C8H13NS2/c1-3-5-7-6(4-2)9-8(10)11-7/h3-5H2,1-2H3,(H,9,10)
• InChI Key： VRMCTLYCXUEJBK-UHFFFAOYSA-N
• SMILES： S1C(NC(CC)=C1CCC)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 196
• XLogP3: 2.8
• Topological Polar Surface Area: 69.4